Cas no 1805263-18-6 (4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride)
4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride
-
- Inchi: 1S/C7H2ClF2IN2O3/c8-5(14)3-1-2(6(9)10)4(11)7(12-3)13(15)16/h1,6H
- InChI Key: OTZZFAXAYGKNMQ-UHFFFAOYSA-N
- SMILES: IC1C([N+](=O)[O-])=NC(C(=O)Cl)=CC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 302
- XLogP3: 3.1
- Topological Polar Surface Area: 75.8
4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029021242-250mg |
4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride |
1805263-18-6 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029021242-500mg |
4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride |
1805263-18-6 | 95% | 500mg |
$1,819.80 | 2022-04-01 | |
| Alichem | A029021242-1g |
4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride |
1805263-18-6 | 95% | 1g |
$3,155.55 | 2022-04-01 |
4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride
Recent Advances in the Application of 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride (CAS: 1805263-18-6) in Chemical Biology and Pharmaceutical Research
The compound 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride (CAS: 1805263-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, characterized by the presence of difluoromethyl, iodo, nitro, and carbonyl chloride functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.
One of the key applications of 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride lies in its role as a building block for the synthesis of pyridine-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective JAK2 inhibitors, which are promising candidates for the treatment of myeloproliferative disorders. The difluoromethyl group enhances the metabolic stability of the resulting compounds, while the iodo substituent facilitates further functionalization via cross-coupling reactions.
In addition to its applications in kinase inhibitor development, this compound has shown potential in antimicrobial research. A recent investigation highlighted its use in the synthesis of novel nitro-pyridine derivatives with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the nitro group and the carbonyl chloride moiety enables efficient derivatization, allowing for the rapid generation of diverse compound libraries for high-throughput screening.
From a synthetic chemistry perspective, 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride offers several advantages. Its reactivity with nucleophiles, such as amines and alcohols, facilitates the formation of amides and esters, respectively, which are common pharmacophores in drug design. Recent advancements in flow chemistry have further optimized its large-scale production, addressing previous challenges associated with its stability and purification.
Looking ahead, the continued exploration of 4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride is expected to yield new insights into its applications in targeted drug delivery and bioconjugation. Its unique combination of functional groups makes it a promising candidate for the development of prodrugs and antibody-drug conjugates (ADCs), particularly in oncology. Future research should focus on elucidating its mechanism of action in biological systems and expanding its utility in fragment-based drug discovery.
1805263-18-6 (4-(Difluoromethyl)-3-iodo-2-nitropyridine-6-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)